2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide
Overview
Description
2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, also known as MP-AcAm, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action that makes it useful for a variety of applications, including in the study of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide involves the inhibition of the enzyme monoamine oxidase (MAO). This enzyme is responsible for the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting this enzyme, 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide can increase the levels of these neurotransmitters in the brain, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide has been found to have a variety of biochemical and physiological effects. These effects include increased levels of dopamine, serotonin, and norepinephrine in the brain, as well as increased levels of the hormone cortisol. 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide has also been found to have anti-inflammatory effects, making it useful in the treatment of conditions such as arthritis.
Advantages and Limitations for Lab Experiments
2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide has several advantages for use in lab experiments. Its unique mechanism of action makes it useful for studying the effects of neurotransmitters on the brain, as well as for studying the role of MAO in the breakdown of these neurotransmitters. However, there are also some limitations to the use of 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide in lab experiments. For example, its effects may vary depending on the specific conditions of the experiment, and it may not be suitable for use in all types of experiments.
Future Directions
There are several future directions for research on 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide. One area of interest is the potential use of this compound in the treatment of neurological disorders such as Parkinson's disease and depression. Another area of interest is the development of new compounds based on the structure of 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, which may have even greater potential for use in scientific research. Additionally, further studies are needed to fully understand the mechanism of action of 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide and its effects on the brain and body.
Scientific Research Applications
2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide has been studied for its potential applications in scientific research, particularly in the study of biochemical and physiological effects. This compound has been found to have a unique mechanism of action that makes it useful for a variety of applications.
properties
IUPAC Name |
2-amino-N-methyl-N-[(1-methylpiperidin-2-yl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3O/c1-12-6-4-3-5-9(12)8-13(2)10(14)7-11/h9H,3-8,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKJNUQYQTOCEDM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCCC1CN(C)C(=O)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701174649 |
Source
|
| Record name | Acetamide, 2-amino-N-methyl-N-[(1-methyl-2-piperidinyl)methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701174649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide | |
CAS RN |
1353986-89-6 |
Source
|
| Record name | Acetamide, 2-amino-N-methyl-N-[(1-methyl-2-piperidinyl)methyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1353986-89-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetamide, 2-amino-N-methyl-N-[(1-methyl-2-piperidinyl)methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701174649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{3-[(2-Amino-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone](/img/structure/B3234960.png)
![N-[1-(2-Amino-ethyl)-piperidin-3-yl]-acetamide](/img/structure/B3234961.png)
![N-{4-[(2-Amino-ethyl)-ethyl-amino]-cyclohexyl}-acetamide](/img/structure/B3234962.png)
![{3-[(Acetyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid](/img/structure/B3234977.png)
![[2-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid](/img/structure/B3234981.png)
![[(1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid](/img/structure/B3234990.png)
![[1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester](/img/structure/B3235006.png)
![1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-pyrrolidin-1-yl}-ethanone](/img/structure/B3235011.png)
![[1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester](/img/structure/B3235040.png)